6-Phenylpiperidine-3-carboxylic acid
Overview
Description
6-Phenylpiperidine-3-carboxylic acid is a research chemical with the CAS number 116140-32-0 . It has a molecular formula of C12H15NO2 and a molecular weight of 205.25 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered piperidine ring with a phenyl group at the 6th position and a carboxylic acid group at the 3rd position .Physical And Chemical Properties Analysis
This compound is a solid at 20°C . It has a molecular formula of C12H9NO2 and a molecular weight of 199.21 .Scientific Research Applications
Synthesis and Pharmaceutical Potential
6-Phenylpiperidine-3-carboxylic acid is involved in the synthesis of various compounds with potential pharmaceutical activities. For instance, it has been used in the preparation of substituted piperidinones, which are anticipated to have similar activities to common Substance P (SP) antagonists (Burdzhiev & Stanoeva, 2010). Another study explored its transformation into substituted piperidin-2-ones, which are expected to possess pharmaceutical properties, although the exact nature of these properties is not specified (Burdzhiev & Stanoeva, 2006).
Electrocatalytic Carboxylation
Research has also been conducted on the electrocatalytic carboxylation of various compounds, though not directly this compound. For example, an electrochemical procedure for the carboxylation of 2-amino-5-bromopyridine with CO2 was investigated, which is relevant due to the similarities in chemical structure and reactivity (Feng et al., 2010).
Synthesis of Stereodefined Piperidines
The compound has been used in the synthesis of stereodefined piperidines from aziridines, leading to the production of constrained amino acids, amino alcohols, and other complex structures (Vervisch et al., 2010). This research indicates its utility in the creation of specialized molecules for advanced chemical applications.
Antioxidant and Biomedical Applications
Spin-labeled amides of various compounds, including this compound derivatives, have been synthesized, demonstrating antioxidant potential and suitability for biomedical studies, particularly in magnetic-resonance imaging (MRI) (Yushkova et al., 2013).
Lanthanide-Organic Frameworks
In the field of material science, this compound analogs have been utilized in constructing lanthanide-organic frameworks. These frameworks are significant due to their potential applications in various industries, including catalysis, luminescence, and magnetism (Liu et al., 2009).
Future Directions
Piperidine derivatives, such as 6-Phenylpiperidine-3-carboxylic acid, play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
6-phenylpiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c14-12(15)10-6-7-11(13-8-10)9-4-2-1-3-5-9/h1-5,10-11,13H,6-8H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJTBCSSYKUVVKH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NCC1C(=O)O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301291251 |
Source
|
| Record name | 6-Phenyl-3-piperidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301291251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
116140-32-0 |
Source
|
| Record name | 6-Phenyl-3-piperidinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=116140-32-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Phenyl-3-piperidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301291251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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